Rhein Acyl-β-D-glucuronide
Rhein Acyl-β-D-glucuronide
Brand Name:
Vulcanchem
CAS No.:
190605-03-9
VCID:
VC0133227
InChI:
InChI=1S/C21H16O12/c22-9-3-1-2-7-11(9)14(25)12-8(13(7)24)4-6(5-10(12)23)20(31)33-21-17(28)15(26)16(27)18(32-21)19(29)30/h1-5,15-18,21-23,26-28H,(H,29,30)/t15-,16-,17+,18-,21-/m1/s1
SMILES:
C1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C₂₁H₁₆O₁₂
Molecular Weight:
460.34
Rhein Acyl-β-D-glucuronide
CAS No.: 190605-03-9
Reference Standards
VCID: VC0133227
Molecular Formula: C₂₁H₁₆O₁₂
Molecular Weight: 460.34
CAS No. | 190605-03-9 |
---|---|
Product Name | Rhein Acyl-β-D-glucuronide |
Molecular Formula | C₂₁H₁₆O₁₂ |
Molecular Weight | 460.34 |
IUPAC Name | (2R,3R,4R,5S,6R)-6-(4,5-dihydroxy-9,10-dioxoanthracene-2-carbonyl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
Standard InChI | InChI=1S/C21H16O12/c22-9-3-1-2-7-11(9)14(25)12-8(13(7)24)4-6(5-10(12)23)20(31)33-21-17(28)15(26)16(27)18(32-21)19(29)30/h1-5,15-18,21-23,26-28H,(H,29,30)/t15-,16-,17+,18-,21-/m1/s1 |
SMILES | C1=CC2=C(C(=C1)O)C(=O)C3=C(C2=O)C=C(C=C3O)C(=O)OC4C(C(C(C(O4)C(=O)O)O)O)O |
Synonyms | 1-(9,10-Dihydro-4,5-dihydroxy-9,10-dioxo-2-anthracenecarboxylate) β-D-Glucopyranuronic Acid; |
PubChem Compound | 71752059 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume